Cas no 59848-33-8 (1-Propylpiperazine hydrochloride)

• Product Name: 1-Propylpiperazine hydrochloride
• CAS No: 59848-33-8
• MF: C₇H₁₇ClN₂
• MW: 164.676280736923
• MDL: MFCD11575790
• CID: 4715513
• Update Time: 2025-06-26

1-Propylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propylpiperazine hydrochloride
• 1-Propylpiperazine HCl
• NSC73112
• 1-(Piperazin-1-yl)propane hydrochloride

• MDL： MFCD11575790
• Inchi： 1S/C7H16N2.ClH/c1-2-5-9-6-3-8-4-7-9;/h8H,2-7H2,1H3;1H
• InChI Key： QFCLTBGHRZKNGY-UHFFFAOYSA-N
• SMILES： Cl.N1(CCC)CCNCC1

Computed Properties

• Exact Mass: 164.108
• Monoisotopic Mass: 164.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 67.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Boiling Point: 263.8°C at 760 mmHg
• Flash Point: 113.3°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Propylpiperazine hydrochloride

Introduction to 1-Propylpiperazine Hydrochloride (CAS No. 59848-33-8)

1-Propylpiperazine hydrochloride, identified by the chemical abstracts service number 59848-33-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, which is widely recognized for its diverse pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 1-Propylpiperazine hydrochloride consists of a piperazine ring substituted with a propyl group at one position, and its hydrochloride form ensures better handling and reactivity in synthetic protocols. This compound has garnered attention due to its role as a precursor in the development of drugs targeting neurological and psychiatric disorders. The piperazine moiety is particularly interesting because it can modulate neurotransmitter systems, making it a key scaffold in medicinal chemistry.

In recent years, 1-Propylpiperazine hydrochloride has been extensively studied for its potential applications in the treatment of conditions such as depression, anxiety, and schizophrenia. Researchers have leveraged its structural features to design novel compounds that exhibit improved efficacy and reduced side effects compared to existing therapies. The propyl group introduces steric hindrance, which can fine-tune the binding affinity and selectivity of the resulting drug candidates.

One of the most compelling aspects of 1-Propylpiperazine hydrochloride is its versatility in synthetic chemistry. It serves as a building block for more complex molecules, enabling chemists to explore new pharmacophores and mechanisms of action. The compound’s ability to participate in various reactions, such as nucleophilic substitution and condensation reactions, makes it an indispensable tool in drug discovery pipelines.

Recent advancements in computational chemistry have further highlighted the importance of 1-Propylpiperazine hydrochloride. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a foundation for rational drug design. These studies have been instrumental in identifying lead compounds that show promise in preclinical trials.

The pharmaceutical industry has taken notice of 1-Propylpiperazine hydrochloride due to its potential as an active pharmaceutical ingredient (API). Several companies are currently exploring its use in developing next-generation treatments for neurological disorders. The compound’s ability to cross the blood-brain barrier efficiently has made it a particularly attractive candidate for central nervous system (CNS) drugs.

Moreover, the environmental and regulatory considerations associated with 1-Propylpiperazine hydrochloride are favorable. Its synthesis is well-documented, and regulatory bodies have classified it as a non-controlled substance, facilitating its use in research and development without unnecessary hurdles.

In conclusion, 1-Propylpiperazine hydrochloride (CAS No. 59848-33-8) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features, combined with its role as a versatile intermediate, make it a cornerstone in the quest for novel therapeutics targeting neurological and psychiatric disorders. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.